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Compound of Interest

(2-Amino-3-chlorophenyl)
Compound Name:

(phenyl)methanone
CAS No.: 5621-66-9
Cat. No.: B1281368

Get Quote

\ J

Core Identity & Synthetic Utility in Heterocyclic Chemistry

Executive Summary

This technical guide provides an in-depth analysis of (2-Amino-3-chlorophenyl)
(phenyl)methanone (CAS: 5621-66-9), commonly known as 2-amino-3-chlorobenzophenone.
As a "privileged structure" in medicinal chemistry, this molecule serves as a critical scaffold for
the synthesis of bioactive heterocycles, including acridones, quinazolines, and
benzodiazepines.[1] Unlike its more common isomer (2-amino-5-chlorobenzophenone, a
precursor to Diazepam), the 3-chloro variant offers unique steric properties due to the ortho-
chlorine substituent, influencing both the reactivity of the adjacent amine and the lipophilic
profile of downstream derivatives.[2]

Structural Identity & Physicochemical Profile[2][3]
[4][5][6]
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The IUPAC name (2-Amino-3-chlorophenyl)(phenyl)methanone systematically describes a

benzophenone core where one phenyl ring is substituted at the ortho position with an amino

group and the meta position (relative to the carbonyl) with a chlorine atom.[2]

Nomenclature Breakdown

e Principal Group: Methanone (Ketone) — Priority > Amine > Halogen.[2]

o Parent Structure: Diphenylmethanone (Benzophenone).[2]

e Numbering: The carbonyl carbon is the bridge. The substituted ring is numbered to give the

lowest locants to substituents, starting from the point of attachment.

o Position 1: Attachment to carbonyl.[2]

o Position 2: Amino group (-NH2).[1][2][3][4][5]

o Position 3: Chloro group (-CI).[2][3][5]

Physicochemical Properties

The following data aggregates experimental and predicted values essential for handling and

characterization.

Property Value Source/Method

CAS Number 5621-66-9 ChemicalBook [1]
Molecular Formula C13H10CINO Calculated

Molecular Weight 231.68 g/mol Calculated

Melting Point 56-57 °C Experimental [1]
Boiling Point ~409 °C Predicted (760 mmHQ)
Density 1.274 g/cm3 Predicted

pKa (Conjugate Acid) -1.25+0.10 Predicted (Weak base)

Solubility

DMSO, Methanol, Ethanol

Experimental

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1281368/docs?utm_src=pdf-body#technical-guide-2-amino-3-chlorophenyl-phenyl-methanone
https://www.bldpharm.com/products/2958-36-3.html
https://www.bldpharm.com/products/2958-36-3.html
https://www.bldpharm.com/products/2958-36-3.html
https://www.bldpharm.com/products/2958-36-3.html
https://asianpubs.org/index.php/ajomc/article/download/15422/15394
https://www.bldpharm.com/products/2958-36-3.html
https://axios-research.com/products/2-aminophenyl-phenyl-methanone
https://en.wikipedia.org/wiki/2-Amino-5-chlorobenzophenone
https://patents.google.com/patent/US3203990A/en
https://www.bldpharm.com/products/2958-36-3.html
https://axios-research.com/products/2-aminophenyl-phenyl-methanone
https://patents.google.com/patent/US3203990A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthetic Methodologies

The synthesis of 2-amino-3-chlorobenzophenone requires careful selection of reagents to
prevent dehalogenation (loss of the chlorine atom) or over-reduction.[2]

Primary Route: Selective Reduction of Nitro-Precursors

The most robust industrial route involves the reduction of (3-chloro-2-nitrophenyl)
(phenyl)methanone.[2]

Protocol:

e Precursor Synthesis: Friedel-Crafts acylation of benzene with 3-chloro-2-nitrobenzoyl
chloride is feasible but often low-yielding due to steric hindrance and deactivation.[2] An
alternative is the oxidation of the corresponding alcohol or methylene compound.

e Reduction Step:

o Reagents: Iron powder (Fe) and Ammonium Chloride (NH4Cl) in aqueous ethanol
(Bechamp Reduction).[2]

o Rationale: This method is chemoselective. It reduces the nitro group (-NO2) to an amine (-
NH:2) without affecting the carbonyl group or the aryl-chloride bond.[2] Catalytic
hydrogenation (e.g., H2/Pd-C) is contraindicated as it frequently leads to
hydrodechlorination.[2]

Alternative Route: Grighard Addition to Nitriles

A more convergent approach utilizes organometallic chemistry.[2]
e Reagents: Phenylmagnesium bromide (PhMgBr) + 2-amino-3-chlorobenzonitrile.[2]

e Mechanism: The Grignard reagent attacks the nitrile carbon to form an imine magnesium
salt, which hydrolyzes upon acidic workup to yield the ketone.

Synthesis Workflow Diagram
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The following diagram illustrates the logical flow from precursors to the final product and its
downstream cyclization.

- o D . -
2-Amino-3-chlorobenzoic Acid L | 2-Amino: 1. PhMgBr / THF
2. H30+ Hydrolysis

Phenylmagnesium Bromide |- ——--========"1

(2-Amino-3-chlorophenyl)(phenyl)methanone
(Target)

4-Chloro-9(10H)-acridone

(Grignard)

Figure 1: Convergent Synthesis and Downstream Application

Click to download full resolution via product page

Figure 1: Synthetic workflow showing the Grignard route to the target molecule and subsequent
cyclization.

Mechanistic Applications: The Acridone Pathway|[2]

The primary utility of (2-amino-3-chlorophenyl)(phenyl)methanone lies in its ability to
undergo intramolecular cyclization to form acridones.[2] Acridones are potent scaffolds for
anticancer (DNA intercalators) and antimalarial drugs.

Cyclization Mechanism

The presence of the amino group ortho to the carbonyl allows for ring closure. However, to form
the acridone core (a tricyclic system), the phenyl ring attached to the carbonyl must usually
possess a leaving group (like a halogen) for an Ullmann-type condensation, or the reaction
proceeds via oxidative cyclization if no leaving group is present.[2]

In the case of (2-amino-3-chlorophenyl)(phenyl)methanone, the 3-chloro substituent is
retained in the final structure, yielding 4-chloroacridone. This specific substitution pattern is
critical because the chlorine atom at position 4 of the acridone ring creates steric bulk near the
N-H interface, modulating the molecule's interaction with biological targets like topoisomerase
Il.
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Figure 2: Simplified Cyclization Pathway to 4-Chloroacridone

Click to download full resolution via product page
Figure 2: The conversion of the benzophenone precursor to the fused tricyclic acridone system.

Analytical Characterization

To validate the synthesis of (2-amino-3-chlorophenyl)(phenyl)methanone, the following
spectral signatures should be confirmed:

* IR Spectroscopy:
o N-H Stretch: Doublet around 3300-3450 cm~1 (primary amine).[2]

o C=0 Stretch: Strong band at ~1630-1650 cm~* (conjugated ketone, lowered by
intramolecular H-bonding with the amine).[2]

e 'HNMR (DMSO-de):
o Amine Protons: Broad singlet at 4 6.0—7.5 ppm (exchangeable with D20).

o Aromatic Region: Multiplets for the unsubstituted phenyl ring (& 7.4—7.8 ppm) and distinct
signals for the trisubstituted ring.[2] The proton at position 4 (adjacent to CI) will show
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characteristic splitting.

e Mass Spectrometry:

o Molecular lon: m/z 231 (M*) and 233 (M+2) in a 3:1 ratio, confirming the presence of a
single chlorine atom.[2]

Safety & Handling
Signal Word: WARNING
e Hazard Statements:
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]
e Handling Protocol:
o Operate within a fume hood to avoid inhalation of dust.
o Wear nitrile gloves and safety goggles.

o Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation of
the amine over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. asianpubs.org [asianpubs.org]

2. 2958-36-3|(2-Amino-5-chlorophenyl)(2-chlorophenyl)methanone|BLD Pharm
[bldpharm.com]

¢ 3. (2-aminophenyl)(phenyl)methanone - CAS - 2835-77-0 | Axios Research [axios-
research.com]

¢ 4. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]

e 5. US3203990A - 2-amino-2'-halo-5-nitro benzophenones - Google Patents
[patents.google.com]

¢ To cite this document: BenchChem. [Technical Guide: (2-Amino-3-chlorophenyl)
(phenyl)methanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281368/docs#technical-guide-2-amino-3-
chlorophenyl-phenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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